Cas no 1805095-63-9 (3-(Difluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-(Difluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1805095-63-9
• MF: C₉H₄F₅IN₂O
• MW: 378.037351608276
• CID: 4838045
• Update Time: 2025-06-09

3-(Difluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H4F5IN2O/c10-7(11)4-3-5(15)8(18-9(12,13)14)17-6(4)1-2-16/h3,7H,1H2
• InChI Key： BXMYLJBWDANBOS-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CC#N)C(C(F)F)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3.3
• Topological Polar Surface Area: 45.9

Additional information on 3-(Difluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile

Comprehensive Overview of 3-(Difluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1805095-63-9)

The compound 3-(Difluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1805095-63-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoromethyl, iodo, and trifluoromethoxy substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel crop protection agents and drug candidates targeting various diseases.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 3-(Difluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile contributes to its lipophilicity, a critical factor in drug design. This compound is particularly relevant in the context of precision agriculture and sustainable farming, where efficient and environmentally friendly pesticides are in high demand. Its iodo substituent also offers versatility in further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

The synthesis of 3-(Difluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile involves multi-step organic reactions, including halogenation and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the growing need for scalable and cost-effective manufacturing methods. These innovations align with the broader trend of green chemistry, minimizing waste and energy consumption in chemical synthesis.

From a pharmacological perspective, this compound's pyridine core is a common motif in kinase inhibitors and antiviral agents. Its structural features suggest potential activity against resistant strains of pathogens, a pressing concern in modern medicine. Researchers are also investigating its role in central nervous system (CNS) drug development, given the ability of fluorinated compounds to cross the blood-brain barrier. These applications highlight its relevance in addressing global health challenges, such as emerging infectious diseases and neurodegenerative disorders.

In the agrochemical sector, 3-(Difluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile is being evaluated as a precursor for next-generation herbicides and fungicides. Its mode of action is hypothesized to involve interference with essential enzymatic processes in target organisms, offering selectivity and reduced environmental impact. This aligns with the industry's shift toward biorational pesticides, which prioritize efficacy and ecological safety. The compound's trifluoromethoxy group is particularly noteworthy, as it often enhances binding affinity to biological targets.

Analytical characterization of this compound typically employs techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are critical for regulatory compliance and research reproducibility. The compound's stability under various storage conditions is also a topic of interest, as it influences shelf life and handling protocols in industrial settings.

As the scientific community continues to explore 3-(Difluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile, its potential applications are expected to expand. Collaborative efforts between academia and industry are essential to unlock its full value, particularly in addressing unmet needs in human health and agricultural productivity. With its unique combination of substituents and versatile reactivity, this compound exemplifies the innovation driving modern chemical research and development.